Cas no 2171723-62-7 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid
• CAS No: 2171723-62-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6090912
• PubChem ID: 165558468
• Update Time: 2025-06-25

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid
• 2171723-62-7
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-methylpiperidine-2-carboxylic acid
• EN300-1475180

• Inchi： 1S/C27H32N2O5/c1-18-13-14-24(26(31)32)29(16-18)25(30)12-6-7-15-28-27(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： BBWJDCFRDHIWFL-UHFFFAOYSA-N
• SMILES： O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)CCC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid

Comprehensive Overview of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid (CAS No. 2171723-62-7)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid (CAS No. 2171723-62-7) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable for researchers focusing on drug discovery and bioconjugation techniques.

The molecular structure of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid features a unique combination of a pentanoyl linker and a 5-methylpiperidine-2-carboxylic acid moiety. This structural complexity allows it to serve as a versatile intermediate in the synthesis of modified peptides and peptidomimetics. Researchers often search for Fmoc-protected amino acids and peptide coupling reagents to optimize their synthetic protocols, making this compound a topic of interest in academic and industrial laboratories.

One of the key applications of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid is in the development of targeted drug delivery systems. With the growing demand for precision medicine, scientists are exploring ways to enhance the bioavailability and specificity of therapeutic peptides. The Fmoc group in this compound ensures selective deprotection during synthesis, minimizing side reactions and improving yield. This aligns with the current trend of green chemistry and sustainable laboratory practices, which prioritize efficiency and waste reduction.

In addition to its role in peptide synthesis, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid is also investigated for its potential in biomaterial engineering. The compound's ability to form stable amide bonds makes it suitable for creating functionalized surfaces and hydrogels. These materials are increasingly used in tissue engineering and regenerative medicine, addressing common search queries related to scaffold design and cell adhesion.

The market for Fmoc-protected amino acids like 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid is expanding due to the rising interest in peptide-based therapeutics. Recent advancements in cancer immunotherapy and antimicrobial peptides have further driven demand. Researchers frequently look for high-purity amino acid derivatives and custom peptide synthesis services, highlighting the importance of reliable suppliers and quality control measures.

Handling and storage of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid require attention to detail. The compound should be stored in a cool, dry place, protected from light and moisture to maintain stability. Proper handling ensures consistent performance in synthetic applications, a concern often raised in laboratory forums and research communities.

In summary, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid (CAS No. 2171723-62-7) is a critical reagent in modern peptide chemistry. Its applications span from drug development to biomaterials, making it a valuable asset for researchers. By staying updated on the latest trends in peptide synthesis and therapeutic innovations, scientists can fully leverage the potential of this compound in their work.